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Compound of Interest

Ethyl 3-methylpyridazine-4-
Compound Name:
carboxylate

cat. No.: B1282719

This in-depth guide is intended for researchers, scientists, and professionals in drug
development interested in Ethyl 3-methylpyridazine-4-carboxylate. It provides a
comprehensive overview of commercially available sources, key chemical properties, and
visual representations of relevant chemical information.

Chemical Properties and Identifiers

Ethyl 3-methylpyridazine-4-carboxylate is a heterocyclic building block with the following key
identifiers:

e CAS Number: 98832-80-5[1][2][3][4]

e Molecular Formula: C8BH10N202[1][2][3]

e Molecular Weight: 166.18 g/mol [2][3]

e Synonyms: 3-Methylpyridazin-4-carboxylic acid ethyl ester[1]

Commercial Supplier Overview

The following table summarizes the offerings for Ethyl 3-methylpyridazine-4-carboxylate
from various chemical suppliers. This information is crucial for procurement and experimental
planning.
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Additional

Supplier Purity Available Quantity .
Information

Products are for
research and
development use only

AKSci 95% Not specified and are shipped from
the San Francisco
Bay Area, California,
USA.[3]

Provides access to
NMR, HPLC, LC-MS,
and UPLC

documentation.[4]

BLD Pharm Not specified Not specified

Intended for
professional
manufacturing,
] research laboratories,

CP Lab Safety min 97% 1 gram ) )
and industrial or
commercial usage
only. Not for medical

or consumer use.[2]

States the product is a

) pharmaceutical
LookChem (via Aoen ) ) )
) - intermediate with
Chemical Technology >99% Not specified

Co.,LTD)

moisture content
<0.5% and impurity
<0.3%.[1]

Experimental Protocols

While specific experimental protocols for the direct use of Ethyl 3-methylpyridazine-4-
carboxylate were not found in the immediate search, a general understanding of its application
as a pharmaceutical intermediate suggests its use in synthetic organic chemistry.[1] The
synthesis of related heterocyclic compounds often involves multi-step reactions. For instance,
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the synthesis of a different carboxylate, ethyl 5-formyl-1-(pyridin-3-yl)-1H-1,2,3-triazole-4-
carboxylate, involves a two-step scheme starting from 3-pyridyl azide and ethyl 4,4-diethoxy-3-
oxobutanoate.[5] This process includes a cyclization reaction followed by hydrolysis.[5]
Researchers working with Ethyl 3-methylpyridazine-4-carboxylate would likely employ it as a
reactant in similar multi-step synthetic pathways to construct more complex molecules.

Visualizing Chemical Information

To aid in the understanding of this compound and its procurement, the following diagrams
visualize key aspects.

Chemical Properties of Ethyl 3-methylpyridazine-4-carboxylate

Physical Properties

Synonym: 3-Methylpyridazin- Application: Pharmaceutical
4-carboxylic acid ethyl ester Intermediate

Identifiers

CAS: 98832-80-5 Formula: CBH10N202 MW: 166.18
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Caption: Key chemical identifiers and properties.
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Supplier Comparison Workflow

Identify Need for
Ethyl 3-methylpyridazine-4-carboxylate

!

Search Chemical Supplier Databases

!

Compare Purity, Quantity, and Cost

!

Select Optimal Supplier

Procure Compound

Click to download full resolution via product page

Caption: A typical workflow for procuring the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. ethyl 3-methylpyridazine-4-carboxylate, CasN0.98832-80-5 Chemical Technology
Co.,LTD(expird) China (Mainland) [aoen.lookchem.com]

e 2. calpaclab.com [calpaclab.com]

o 3.98832-80-5 Ethyl 3-methylpyridazine-4-carboxylate AKSci 6927AC [aksci.com]
e 4.98832-80-5|Ethyl 3-methylpyridazine-4-carboxylate|BLD Pharm [bldpharm.com]
e 5. mdpi.com [mdpi.com]

 To cite this document: BenchChem. [A Technical Guide to Ethyl 3-methylpyridazine-4-
carboxylate for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1282719#chemical-suppliers-of-ethyl-3-
methylpyridazine-4-carboxylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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